Cas no 1805484-32-5 (3-(Aminomethyl)-4-(difluoromethyl)-5-fluoropyridine-2-acetonitrile)

• Product Name: 3-(Aminomethyl)-4-(difluoromethyl)-5-fluoropyridine-2-acetonitrile
• CAS No: 1805484-32-5
• MF: C₉H₈F₃N₃
• MW: 215.175131797791
• CID: 4885476
• Update Time: 2025-09-28

3-(Aminomethyl)-4-(difluoromethyl)-5-fluoropyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-4-(difluoromethyl)-5-fluoropyridine-2-acetonitrile

• Inchi： 1S/C9H8F3N3/c10-6-4-15-7(1-2-13)5(3-14)8(6)9(11)12/h4,9H,1,3,14H2
• InChI Key： BWEWFKDNXCJFDS-UHFFFAOYSA-N
• SMILES： FC1=CN=C(CC#N)C(CN)=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 250
• XLogP3: 0.1
• Topological Polar Surface Area: 62.7

Additional information on 3-(Aminomethyl)-4-(difluoromethyl)-5-fluoropyridine-2-acetonitrile

Introduction to 3-(Aminomethyl)-4-(difluoromethyl)-5-fluoropyridine-2-acetonitrile (CAS No. 1805484-32-5)

3-(Aminomethyl)-4-(difluoromethyl)-5-fluoropyridine-2-acetonitrile is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its Chemical Abstracts Service (CAS) number 1805484-32-5, represents a class of heterocyclic molecules that exhibit promising biological activities. The structural features of this compound, including its pyridine core, fluoro and difluoromethyl substituents, and an amine-methyl group, make it a versatile scaffold for drug discovery and development.

The pyridine ring is a fundamental structural motif in many bioactive molecules, often serving as a key pharmacophore that interacts with biological targets. In 3-(Aminomethyl)-4-(difluoromethyl)-5-fluoropyridine-2-acetonitrile, the presence of fluorine atoms at the 4- and 5-positions introduces unique electronic and steric properties, which can modulate the compound's binding affinity and selectivity. The aminomethyl group at the 3-position provides a reactive site for further functionalization, enabling the synthesis of more complex derivatives with tailored biological properties.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated pyridines in the design of novel therapeutic agents. The fluorine atoms in these compounds can enhance metabolic stability, improve bioavailability, and increase binding affinity to biological targets. For instance, studies have demonstrated that fluorinated pyridines are effective in inhibiting enzymes involved in cancer metabolism and signal transduction pathways. The difluoromethyl group, in particular, is known to strengthen the interactions between a molecule and its target protein, making it a valuable feature in drug design.

3-(Aminomethyl)-4-(difluoromethyl)-5-fluoropyridine-2-acetonitrile has been explored in several research contexts, particularly as a precursor for the synthesis of more complex pharmacological entities. Its amine-methyl functionality allows for easy coupling with carboxylic acids via amide bond formation, a common strategy in drug development. This property makes it a valuable building block for constructing peptidomimetics and other bioactive molecules.

The fluoropyridine-2-acetonitrile moiety in this compound also presents opportunities for further chemical manipulation. The nitrile group can be hydrolyzed to an amide or carboxylic acid, or it can undergo reduction to form an amine. These transformations provide chemists with multiple pathways to derivatize the core structure, enabling the exploration of diverse biological activities.

In the context of contemporary drug discovery, 3-(Aminomethyl)-4-(difluoromethyl)-5-fluoropyridine-2-acetonitrile has been investigated for its potential applications in treating various diseases. For example, fluorinated pyridines have shown promise in inhibiting kinases and other enzymes implicated in inflammatory diseases and cancer. The unique structural features of this compound make it a compelling candidate for further exploration in these areas.

The synthesis of 3-(Aminomethyl)-4-(difluoromethyl)-5-fluoropyridine-2-acetonitrile involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as cross-coupling reactions and transition-metal catalysis, are often employed to construct the desired framework efficiently. The use of fluorinating agents to introduce fluorine atoms at specific positions is critical to achieving the correct regioisomerism.

One notable aspect of this compound is its stability under various conditions, which is partly attributed to the electron-withdrawing effects of the fluorine atoms and the nitrile group. This stability ensures that the compound can be stored and handled without significant degradation, making it suitable for both laboratory research and potential industrial applications.

The biological evaluation of 3-(Aminomethyl)-4-(difluoromethyl)-5-fluoropyridine-2-acetonitrile has revealed several interesting properties. In vitro studies have shown that derivatives of this compound can interact with biological targets such as enzymes and receptors involved in disease pathways. These interactions often lead to modulatory effects on cellular processes, which could translate into therapeutic benefits.

Furthermore, computational studies have been employed to predict the binding modes of this compound with its potential targets. Molecular docking simulations have helped researchers understand how the structural features of 3-(Aminomethyl)-4-(difluoromethyl)-5-fluoropyridine-2-acetonitrile influence its interactions with biological molecules. These insights have guided the design of more potent derivatives with improved pharmacological profiles.

The future prospects for 3-(Aminomethyl)-4-(difluoromethyl)-5-fluoropyridine-2-acetonitrile are promising, given its versatility as a scaffold for drug discovery. Ongoing research aims to explore new synthetic routes that could improve yield and efficiency while maintaining high purity standards. Additionally, new applications in areas such as agrochemicals and materials science are being investigated.

In conclusion,3-(Aminomethyl)-4-(difluoromethyl)-5-fluoropyridine-2-acetonitrile (CAS No. 1805484-32-5) is a structurally interesting compound with significant potential in pharmaceutical chemistry. Its unique combination of functional groups makes it a valuable tool for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this molecule,3-(Aminomethyl)-4-(difluoromethyl)-5-fluoropyridine-2-acetonitrile is poised to play an important role in future drug discovery efforts.